Cas no 1860186-98-6 (benzyl N-(2-fluoro-4-nitrophenyl)carbamate)

• Product Name: benzyl N-(2-fluoro-4-nitrophenyl)carbamate
• CAS No: 1860186-98-6
• MF: C₁₄H₁₁FN₂O₄
• MW: 290.246546983719
• CID: 5529245
• Update Time: 2025-06-08

benzyl N-(2-fluoro-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-fluoro-4-nitrophenyl)-, phenylmethyl ester
• benzyl N-(2-fluoro-4-nitrophenyl)carbamate

• Inchi： 1S/C14H11FN2O4/c15-12-8-11(17(19)20)6-7-13(12)16-14(18)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,18)
• InChI Key： ZVBUWAOSILOPNT-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC=C([N+]([O-])=O)C=C1F

Additional information on benzyl N-(2-fluoro-4-nitrophenyl)carbamate

Introduction to Benzyl N-(2-fluoro-4-nitrophenyl)carbamate (CAS No. 1860186-98-6)

Benzyl N-(2-fluoro-4-nitrophenyl)carbamate, with the chemical identifier CAS No. 1860186-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a nitro group in its molecular structure imparts unique properties that make it a subject of intense study in medicinal chemistry.

The molecular structure of Benzyl N-(2-fluoro-4-nitrophenyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 2-fluoro-4-nitrophenyl group. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological interactions. The fluoro group, known for its ability to modulate metabolic pathways and enhance binding affinity, plays a crucial role in the pharmacological profile of this compound. Similarly, the nitro group introduces electrophilic characteristics, making it a valuable component in the design of bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both fluoro and nitro substituents. These elements have been shown to enhance the stability and bioavailability of drug candidates, making them attractive for further development. Benzyl N-(2-fluoro-4-nitrophenyl)carbamate is no exception, and its unique structural features have positioned it as a promising candidate for various therapeutic applications.

One of the most compelling aspects of this compound is its potential in the development of novel agrochemicals. The combination of fluoro and nitro groups has been demonstrated to improve the efficacy and environmental compatibility of pesticides and herbicides. Research has shown that such modifications can enhance the binding affinity to target enzymes, leading to more effective crop protection solutions. This application is particularly relevant in the context of sustainable agriculture, where there is an increasing demand for environmentally friendly alternatives.

Furthermore, Benzyl N-(2-fluoro-4-nitrophenyl)carbamate has shown promise in the field of medicinal chemistry as a scaffold for drug discovery. Its structural features make it a versatile intermediate for synthesizing more complex molecules with enhanced pharmacological properties. The carbamate moiety, in particular, is known for its ability to act as a pharmacophore in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. By leveraging this scaffold, researchers can develop new compounds with improved therapeutic profiles.

The synthesis of Benzyl N-(2-fluoro-4-nitrophenyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group often necessitates specialized synthetic methodologies to ensure high yield and purity. Similarly, the nitro group requires careful handling due to its potential reactivity under certain conditions. Despite these challenges, advancements in synthetic chemistry have made it possible to produce this compound with increasing efficiency and scalability.

In terms of biological activity, preliminary studies on Benzyl N-(2-fluoro-4-nitrophenyl)carbamate have revealed interesting properties that warrant further investigation. The compound has demonstrated moderate activity against certain enzymatic targets, suggesting potential applications in treating metabolic disorders or inflammatory conditions. Additionally, its interaction with biological receptors has been explored, revealing insights into its mechanism of action. These findings provide a foundation for designing more refined derivatives with enhanced therapeutic efficacy.

The role of computational chemistry in studying Benzyl N-(2-fluoro-4-nitrophenyl)carbamate cannot be overstated. Advanced computational methods allow researchers to predict molecular properties, simulate interactions with biological targets, and optimize synthetic pathways with remarkable accuracy. These tools have become indispensable in modern drug discovery, enabling faster identification of promising candidates and reducing experimental costs.

Future research directions for this compound include exploring its potential as an intermediate in polymer chemistry. The unique combination of functional groups makes it a suitable candidate for designing novel polymers with tailored properties. Such materials could find applications in various industries, including pharmaceuticals, electronics, and coatings.

In conclusion, Benzyl N-(2-fluoro-4-nitrophenyl)carbamate (CAS No. 1860186-98-6) is a multifaceted compound with significant potential across multiple domains. Its structural features make it an attractive candidate for agrochemicals and drug development, while its unique chemical properties offer opportunities for innovation in materials science. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in scientific advancements.